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Compound of Interest

Compound Name: AP14145

Cat. No.: B14907752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of AP14145 using dimethyl sulfoxide (DMSO) as the solvent. Adherence to this

protocol is crucial for ensuring the stability, and reliable performance of the compound in

downstream applications.

Introduction
AP14145 is a potent negative allosteric modulator of the small-conductance calcium-activated

potassium (KCa2) channels, specifically targeting KCa2.2 (SK2) and KCa2.3 (SK3).[1][2][3][4]

It is a valuable tool for research in areas such as cardiac electrophysiology and neuroscience.

[5][6] Proper preparation of a stock solution is the first critical step for obtaining accurate and

reproducible experimental results. DMSO is a common solvent for dissolving hydrophobic small

molecules like AP14145 for in vitro studies.[5][7]

Quantitative Data Summary
A clear understanding of the physicochemical properties of AP14145 is essential for accurate

stock solution preparation. The table below summarizes the key quantitative data for AP14145
hydrochloride.
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Property Value Source(s)

Molecular Weight 398.81 g/mol [1][2][3][4]

Formula C₁₈H₁₈ClF₃N₄O [1]

Solubility in DMSO Up to 100 mM [3][4]

Recommended Stock

Concentration
10 mM [5]

Storage Temperature -20°C [3][4][5]

Experimental Protocol: Preparation of a 10 mM
AP14145 Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of AP14145 in DMSO.

Materials and Equipment
AP14145 hydrochloride powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes (e.g., 1.5 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling AP14145 and DMSO.

Work in a well-ventilated area or a chemical fume hood.
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Refer to the Safety Data Sheet (SDS) for AP14145 and DMSO for detailed safety

information.

Step-by-Step Procedure
Equilibrate Reagents: Allow the vial of AP14145 powder and the bottle of DMSO to come to

room temperature before opening to prevent condensation of moisture.

Weigh AP14145: Tare a clean, dry microcentrifuge tube on an analytical balance. Carefully

weigh the desired amount of AP14145 powder into the tube. For example, to prepare 1 mL

of a 10 mM stock solution, you would weigh out 3.988 mg of AP14145.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 398.81 g/mol = 3.988 mg

Add DMSO: Using a calibrated micropipette, add the calculated volume of DMSO to the

microcentrifuge tube containing the AP14145 powder. To prepare a 10 mM stock solution

with 3.988 mg of AP14145, add 1 mL of DMSO.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes to

dissolve the powder. If the compound does not fully dissolve, brief sonication in a water bath

may be used to aid dissolution. Visually inspect the solution to ensure there are no visible

particles.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots of the AP14145 stock solution at -20°C.[3][4][5]

Experimental Workflow and Signaling Pathway
Diagrams
To visually represent the processes involved, the following diagrams have been generated

using Graphviz.
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Stock Solution Preparation Workflow

Start: Equilibrate Reagents

Weigh AP14145 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C

End: Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing AP14145 stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b14907752?utm_src=pdf-body-img
https://www.benchchem.com/product/b14907752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14907752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


AP14145 Mechanism of Action
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Caption: AP14145 signaling pathway.

Best Practices for Handling and Use
Avoid Moisture: DMSO is hygroscopic, meaning it readily absorbs moisture from the air. Use

anhydrous or molecular biology grade DMSO and keep the bottle tightly sealed when not in

use.

Prevent Precipitation: When diluting the DMSO stock solution into aqueous buffers or cell

culture media, it is best to make intermediate dilutions in DMSO first. To avoid precipitation,

do not add the concentrated DMSO stock directly into a large volume of aqueous solution.

The final concentration of DMSO in cell-based assays should typically be kept below 0.5% to

avoid cytotoxicity.[8]

Vehicle Control: Always include a vehicle control (DMSO at the same final concentration as

the AP14145-treated samples) in your experiments to account for any effects of the solvent.
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Stability: While AP14145 is stable as a powder at -20°C for extended periods, solutions in

DMSO should be used within a reasonable timeframe.[7] Avoid long-term storage of diluted

aqueous solutions. For in vitro experiments, fresh dilutions from the frozen stock should be

prepared on the day of the experiment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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